ethyl 3-(2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamido)benzoate

• IUPAC Name: ethyl 3-[[2-(4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C21H17N3O4S/c1-2-28-21(27)13-6-5-7-14(10-13)23-17(25)11-24-12-22-18-15-8-3-4-9-16(15)29-19(18)20(24)26/h3-10,12H,2,11H2,1H3,(H,23,25)
• InChI Key: FMDQPEISZOPHBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C=NC3=C(C2=O)SC4=CC=CC=C43
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol

Description

Ethyl 3-(2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamido)benzoate is a useful research compound. Its molecular formula is C21H17N3O4S and its molecular weight is 407.4 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 3-(2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamido)benzoate is 407.09397721 g/mol and the complexity rating of the compound is 685. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ethyl 3-(2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-(2-{6-oxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-5-yl}acetamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Application in Synthesis of Indole Derivatives

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Application in Synthesis of Coumarin Derivatives

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Application in Diuretics

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Application in Anxiolytics

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Application in Potential Antitumor Drugs

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Application in Inhibiting Acetylcholinesterase Enzyme

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Application in the Synthesis of Esters

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Application in Antiapoptotic Proteins

, which are crucial in the regulation of cell death.

Mechanism of Action

Target of Action

It is suggested that the compound may be related to the family oftropane alkaloids , which are known to interact with various neurotransmitter systems in the body, including the cholinergic system.

Mode of Action

Tropane alkaloids, which this compound may be related to, typically exert their effects by binding to and inhibiting the action of acetylcholine, a key neurotransmitter, at muscarinic receptors in the nervous system .

Biochemical Pathways

Given the potential relation to tropane alkaloids, it can be inferred that the compound may influence thecholinergic system and associated biochemical pathways .

Result of Action

If the compound acts similarly to tropane alkaloids, it may result in altered neurotransmission due to its potential inhibitory effects on acetylcholine at muscarinic receptors .